Cas no 667904-88-3 (N-(2,4-Dibromonaphthalen-1-yl)naphthalene-2-carboxamide)

• Product Name: N-(2,4-Dibromonaphthalen-1-yl)naphthalene-2-carboxamide
• CAS No: 667904-88-3
• MF: C₂₁H₁₃Br₂NO
• MW: 455.142023801804
• CID: 2796431
• PubChem ID: 71369045
• Update Time: 2025-04-21

N-(2,4-Dibromonaphthalen-1-yl)naphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• DTXCID50742827
• 667904-88-3
• DTXSID50792084
• N-(2,4-Dibromonaphthalen-1-yl)naphthalene-2-carboxamide

• Inchi： 1S/C21H13Br2NO/c22-18-12-19(23)20(17-8-4-3-7-16(17)18)24-21(25)15-10-9-13-5-1-2-6-14(13)11-15/h1-12H,(H,24,25)
• InChI Key： OHMMVMDBTWQOAV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C=CC=CC=2C=1NC(C1=CC=C2C=CC=CC2=C1)=O)Br

Computed Properties

• Exact Mass: 454.93434Da
• Monoisotopic Mass: 452.93639Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 29.1Ų